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Compound of Interest

Compound Name: 3-cis-Hydroxyglibenclamide

Cat. No.: B600857 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical plans for the handling and

disposal of 3-cis-Hydroxyglibenclamide. The following procedural guidance is designed to

ensure the safety of laboratory personnel and to outline compliant waste management

practices.

Immediate Safety Information
3-cis-Hydroxyglibenclamide is a metabolite of the antidiabetic compound glibenclamide and

should be handled with care in a laboratory setting. The following table summarizes its known

hazard classifications.
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Hazard Statement Description
Precautionary
Statement

Description

H315 Causes skin irritation P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

H319
Causes serious eye

irritation
P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

H335
May cause respiratory

irritation
P337+P313

If eye irritation

persists: Get medical

advice/attention.

Data derived from supplier safety information.

Although specific quantitative toxicity data such as an LD50 for 3-cis-Hydroxyglibenclamide
is not readily available in public literature, its parent compound, glibenclamide, is a potent

sulfonylurea.[1] Ingestion of even a single tablet of a sulfonylurea by a non-diabetic individual

can lead to profound and prolonged hypoglycemia.[1] Therefore, it is crucial to treat 3-cis-
Hydroxyglibenclamide as a potent pharmaceutical compound.

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is essential to minimize exposure.

The following PPE is mandatory when handling 3-cis-Hydroxyglibenclamide:

Respiratory Protection: For operations with a high risk of aerosol generation, a Powered Air-

Purifying Respirator (PAPR) is recommended.[2] For lower-risk activities, a reusable half or

full-facepiece respirator with P100/FFP3 particulate filters should be used after a proper fit

test.[2]
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Hand Protection: Double gloving with nitrile gloves is required. The outer pair should be

changed immediately upon contamination or at regular intervals.[2]

Eye and Face Protection: Safety goggles that provide a complete seal around the eyes are

necessary. A face shield should be worn over the goggles, especially when there is a

significant splash risk.

Body Protection: Disposable coveralls made from materials such as Tyvek® or microporous

film should be worn to protect against chemical splashes and dust.[2]

Operational Plan: Step-by-Step Handling Protocol
All handling of 3-cis-Hydroxyglibenclamide powder must be conducted within a certified

chemical fume hood or a ventilated balance enclosure to minimize inhalation exposure.[3][4]

Weighing the Compound:
Preparation: Before starting, ensure the weighing area is clean and decontaminated. Place

all necessary equipment (spatula, weigh paper/boat, container with a lid) inside the fume

hood.[4]

Taring the Balance: Place an empty, closed container on the analytical balance and tare it to

zero.[5]

Transferring the Powder: Inside the fume hood, carefully transfer the desired amount of 3-
cis-Hydroxyglibenclamide from the stock bottle to the tared container using a clean

spatula. Avoid creating dust. Close the container lid immediately.[4][6]

Re-weighing: Place the closed container back on the balance to determine the exact weight

of the transferred powder.[5]

Documentation: Record the weight in the laboratory notebook.

Preparing a Solution:
Solvent Addition: If preparing a solution, calculate the required volume of solvent. 3-cis-
Hydroxyglibenclamide is slightly soluble in DMSO and methanol.[7]
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Dissolving: Inside the fume hood, add the solvent to the container with the weighed powder.

[6] Close the container and mix by gentle swirling or vortexing until the solid is completely

dissolved. Powders that are fully dissolved in a solution pose a lower risk of aerosolization

and can be handled on a covered benchtop, though care should be taken to avoid agitation

that could create aerosols.[8]

Disposal Plan
The disposal of 3-cis-Hydroxyglibenclamide and any contaminated materials must adhere to

institutional and local regulations for pharmaceutical waste.

Waste Segregation: All solid waste contaminated with 3-cis-Hydroxyglibenclamide,

including gloves, weigh papers, and disposable labware, should be collected in a dedicated,

clearly labeled hazardous waste container.[9]

Liquid Waste: Unused solutions of 3-cis-Hydroxyglibenclamide should be collected in a

separate, labeled container for non-hazardous pharmaceutical waste.[10] Do not dispose of

down the drain.[11]

Container Type: For non-hazardous pharmaceutical waste, a blue-lidded container is often

used.[12] However, as a precaution due to its potency, some institutions may opt for a

purple-lidded container, typically used for cytotoxic and cytostatic waste.[13] Consult with

your institution's Environmental Health and Safety (EHS) department for specific guidance.

Final Disposal: All waste containing 3-cis-Hydroxyglibenclamide should be disposed of

through a licensed chemical waste management company, with incineration being the

preferred method for potent pharmaceutical compounds.[9]

Experimental Workflow Diagram
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Caption: Workflow for safely handling and disposing of 3-cis-Hydroxyglibenclamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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